Oxosorbicillinol

• Molecular Formula: C14H16O5
• Molecular Weight: 264.27 g/mol
• IUPAC Name: (2R,6E)-2,5-dihydroxy-6-[(2E,4E)-1-hydroxyhexa-2,4-dienylidene]-2,4-dimethylcyclohex-4-ene-1,3-dione
• InChI: InChI=1S/C14H16O5/c1-4-5-6-7-9(15)10-11(16)8(2)12(17)14(3,19)13(10)18/h4-7,15-16,19H,1-3H3/b5-4+,7-6+,10-9+/t14-/m1/s1
• InChI Key: JSSFRHLBNRCOAQ-KGAWMYLDSA-N
• Isomeric SMILES: C/C=C/C=C/C(=C\1/C(=C(C(=O)[C@@](C1=O)(C)O)C)O)/O
• SMILES: CC=CC=CC(=C1C(=C(C(=O)C(C1=O)(C)O)C)O)O
• synonyms: oxosorbicillinol

Description

Oxosorbicillinol is a natural product found in Penicillium chrysogenum, Trichoderma, and Plectris with data available.

Scientific Research Applications

Biochemical Functions and Enzymatic Reactions

• Enzymatic Reactions : Oxosorbicillinol is involved in various biochemical reactions catalyzed by flavin-dependent monooxygenases, such as the formation of epoxysorbicillinol and intermolecular Diels-Alder dimerization reactions. This demonstrates the diverse bioactivities of sorbicillinoids, including this compound, in fungal metabolisms (Kahlert, Cox, & Skellam, 2020).

Natural Product Synthesis and Bioactivity

• Natural Product Synthesis : this compound has been identified as a natural product isolated from various fungal species. Its synthesis involves specific biochemical pathways, including methylation and oxidation processes, showcasing its role in fungal secondary metabolite production (Abe, Yamamoto, & Hirota, 2000).
• Bioactivity : Sorbicillin analogues, including this compound, exhibit weak antibacterial activity, but they are inactive against fungi and algae, suggesting potential uses in targeting specific bacterial strains (Maskey, Grün-wollny, & Laatsch, 2005).

Synthetic Chemistry and Biomedical Potential

• Chemo-enzymatic Synthesis : Advanced chemo-enzymatic methods have been developed for the total synthesis of this compound, which opens avenues for its structural diversification and in-depth biological characterization. This highlights its potential in biomedical research (Sib & Gulder, 2018).
• Biosynthetic Pathways : Research indicates that this compound is a direct precursor in the biosynthesis of bisvertinolone, providing insights into the complex biosynthetic pathways of fungal secondary metabolites (Abe, Arakawa, & Hirota, 2002).

Radical Scavenging and Bioactivities

• Radical Scavenging Activities : Certain sorbicillinoids, including this compound, exhibit significant radical scavenging activities. This suggests their potential application in developing natural agents for health-related applications (Duan et al., 2022).

Molecular Biology and Gene Cluster Studies

• Gene Cluster Analysis : In-depth studies of the sorbicillinoid gene cluster in fungi like Trichoderma reesei provide a comprehensive understanding of the biosynthesis of this compound and related compounds. Such studies are crucial for exploring the genetic basis of these metabolites' production (Derntl et al., 2017).